Phenol Red
Phenol Red
Phenol red is 3H-2,1-Benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 4-hydroxyphenyl groups. A pH indicator changing colour from yellow below pH 6.8 to bright pink above pH 8.2, it is commonly used as an indicator in cell cultures and in home swimming pool test kits. It is also used in the (now infrequently performed) phenolsulfonphthalein (PSP) test for estimation of overall blood flow through the kidney. It has a role as a two-colour indicator, an acid-base indicator and a diagnostic agent. It is a 2,1-benzoxathiole, a member of phenols, a sultone and an arenesulfonate ester.
Phenolsulfonphthalein or otherwise called phenol red is a pH indicator commonly used in cell biology laboratories. Phenolsulfonphthalein is being investigated for use clinically due to its weak estrogen mimicking actions.
Red dye, pH indicator, and diagnostic aid for determination of renal function. It is used also for studies of the gastrointestinal and other systems.
Phenolsulfonphthalein or otherwise called phenol red is a pH indicator commonly used in cell biology laboratories. Phenolsulfonphthalein is being investigated for use clinically due to its weak estrogen mimicking actions.
Red dye, pH indicator, and diagnostic aid for determination of renal function. It is used also for studies of the gastrointestinal and other systems.
Brand Name:
Vulcanchem
CAS No.:
143-74-8
VCID:
VC0144684
InChI:
InChI=1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
SMILES:
C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O
Molecular Formula:
C19H14O5S
Molecular Weight:
354.4 g/mol
Phenol Red
CAS No.: 143-74-8
Reference Standards
VCID: VC0144684
Molecular Formula: C19H14O5S
Molecular Weight: 354.4 g/mol
CAS No. | 143-74-8 |
---|---|
Product Name | Phenol Red |
Molecular Formula | C19H14O5S |
Molecular Weight | 354.4 g/mol |
IUPAC Name | 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol |
Standard InChI | InChI=1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H |
Standard InChIKey | BELBBZDIHDAJOR-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O |
Canonical SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O |
Melting Point | 300 °C |
Description | Phenol red is 3H-2,1-Benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 4-hydroxyphenyl groups. A pH indicator changing colour from yellow below pH 6.8 to bright pink above pH 8.2, it is commonly used as an indicator in cell cultures and in home swimming pool test kits. It is also used in the (now infrequently performed) phenolsulfonphthalein (PSP) test for estimation of overall blood flow through the kidney. It has a role as a two-colour indicator, an acid-base indicator and a diagnostic agent. It is a 2,1-benzoxathiole, a member of phenols, a sultone and an arenesulfonate ester. Phenolsulfonphthalein or otherwise called phenol red is a pH indicator commonly used in cell biology laboratories. Phenolsulfonphthalein is being investigated for use clinically due to its weak estrogen mimicking actions. Red dye, pH indicator, and diagnostic aid for determination of renal function. It is used also for studies of the gastrointestinal and other systems. |
Synonyms | 3H-2,1-Benzoxathiole, phenol deriv.; 3,3-Bis(p-hydroxyphenyl)-2,1-3H-benzoxathiole 1,1-dioxide; 3H-2,1-Benzoxathiole, 3,3-bis(4-hydroxyphenyl)-, 1,1-dioxide; Fenolipuna; NSC 10459; PSP; PSP (indicator); Phenol red; Phenolsulfonephthalein; Phenolsulfo |
Reference | 1. Mills A, Skinner GA. A novel 'fizziness' indicator. Analyst. 2011 Mar 7;136(5):894-6. doi: 10.1039/c0an00610f. Epub 2011 Jan 6. PMID: 21210046. 2. Tamura Z, Maeda M. [Differences between phthaleins and sulfonphthaleins]. Yakugaku Zasshi. 1997 Nov;117(10-11):764-70. Japanese. doi: 10.1248/yakushi1947.117.10-11_764. PMID: 9414589. 3. Berthois Y, Katzenellenbogen JA, Katzenellenbogen BS. Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proc Natl Acad Sci U S A. 1986 Apr;83(8):2496-500. doi: 10.1073/pnas.83.8.2496. PMID: 3458212; PMCID: PMC323325. 4. Uno SN, Kamiya M, Yoshihara T, Sugawara K, Okabe K, Tarhan MC, Fujita H, Funatsu T, Okada Y, Tobita S, Urano Y. A spontaneously blinking fluorophore based on intramolecular spirocyclization for live-cell super-resolution imaging. Nat Chem. 2014 Aug;6(8):681-9. doi: 10.1038/nchem.2002. Epub 2014 Jul 20. PMID: 25054937. |
PubChem Compound | 4766 |
Last Modified | Nov 11 2021 |
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